Cas no 154902-26-8 (Adenosine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI))

• Product Name: Adenosine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)
• CAS No: 154902-26-8
• MF: C₁₀H₁₂N₅Na₄O₁₀P₃S
• MW: 579.175146102905
• CID: 138956
• PubChem ID: 102601686
• Update Time: 2025-04-19

Adenosine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2',3'-DIDEOXYADENOSINE-5'-O-(1-THIOTRIPHOSPHATE) SODIUM SALT
• Adenosine,2',3'-dideoxy-, 5'&reg
• 2', 3'- DIDEOXYADENOSINE- 5'- O- (1- THIOTRIPHOSPHATE), RP-
• DDATP-α-S SODIUM SALT
• P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)
• DDATP-ALPHA-S SODIUM SALT
• Adenosine,2',3'-dideoxy-,5'(R)p''-ester with thiotriphosphoric acid((ho)2p(o)op(o)(oh)op(o)(oh)(sh)),sodium salt(9ci)
• 154902-26-8
• Adenosine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)

• Inchi： 1S/C10H16N5O10P3S.4Na/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(23-7)3-22-28(21,29)25-27(19,20)24-26(16,17)18;;;;/h4-7H,1-3H2,(H,19,20)(H,21,29)(H2,11,12,13)(H2,16,17,18);;;;/q;4*+1/p-4/t6-,7+,28?;;;;/m0..../s1
• InChI Key： XHGOPPWSTWXSKT-HAGVXKASSA-J
• SMILES： S=P([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1CC[C@H](N2C=NC3C(N)=NC=NC2=3)O1.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 578.91100
• Monoisotopic Mass: 578.91085089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 723
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 265Ų

Experimental Properties

• PSA: 294.44000
• LogP: 3.53040